Cas no 1270522-85-4 (2-(3-ethoxy-4-methoxyphenyl)piperidine)

• Product Name: 2-(3-ethoxy-4-methoxyphenyl)piperidine
• CAS No: 1270522-85-4
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6287817
• PubChem ID: 116989298
• Update Time: 2025-05-23

2-(3-ethoxy-4-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-4-methoxyphenyl)piperidine
• EN300-1825837
• 1270522-85-4

• Inchi： 1S/C14H21NO2/c1-3-17-14-10-11(7-8-13(14)16-2)12-6-4-5-9-15-12/h7-8,10,12,15H,3-6,9H2,1-2H3
• InChI Key： KLOMFQVLKGTCQW-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1CCCCN1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(3-ethoxy-4-methoxyphenyl)piperidine

Introduction to 2-(3-Ethoxy-4-Methoxyphenyl)Piperidine (CAS No. 1270522-85-4)

2-(3-Ethoxy-4-Methoxyphenyl)Piperidine, also known by its CAS number 1270522-85-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperidine ring with a substituted phenyl group. The phenyl group is further substituted with ethoxy and methoxy groups at the 3 and 4 positions, respectively, adding complexity and potential functionality to the molecule.

The synthesis of 2-(3-Ethoxy-4-Methoxyphenyl)Piperidine involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and possibly Friedel-Crafts alkylation or acylation. These methods are chosen based on the desired regioselectivity and the stability of intermediates during the reaction sequence. Recent advancements in catalytic methods and green chemistry have also influenced the synthesis pathways for this compound, making them more efficient and environmentally friendly.

From a pharmacological perspective, 2-(3-Ethoxy-4-Methoxyphenyl)Piperidine has shown promise in various bioassays. Its piperidine ring is known to contribute to its ability to act as an agonist or antagonist at certain receptor sites, depending on the substituents attached. The ethoxy and methoxy groups on the phenyl ring enhance the molecule's lipophilicity and solubility, which are critical properties for drug candidates. Recent studies have explored its potential as a modulator of ion channels and G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as epilepsy, pain, and cardiovascular diseases.

In terms of applications, CAS 1270522-85-4 is widely used in academic research for studying molecular interactions and drug design. Its structure serves as a valuable template for medicinal chemists to develop novel therapeutic agents with improved efficacy and reduced side effects. Additionally, this compound is employed in combinatorial chemistry libraries to screen for new bioactive molecules.

The latest research on 2-(3-Ethoxy-4-Methoxyphenyl)Piperidine has focused on its role in neurodegenerative diseases such as Alzheimer's disease. Studies have indicated that this compound may possess neuroprotective properties by inhibiting amyloid-beta aggregation or modulating cholinergic pathways. Furthermore, computational modeling techniques have been utilized to predict its binding affinities to various targets, providing insights into its potential therapeutic applications.

In conclusion, CAS 1270522-85-4, or 2-(3-Ethoxy-4-Methoxyphenyl)Piperidine, stands out as a versatile compound with significant potential in both academic research and drug development. Its unique structure, combined with recent advances in synthetic methods and pharmacological studies, positions it as a valuable tool in modern medicinal chemistry.